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Compound of Interest

Compound Name: Diethyl acetyl aspartate

Cat. No.: B094895

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl acetyl aspartate (CAS No. 1069-
39-2) was publicly available at the time of this writing. The following guidance is based on the
safety data of structurally related compounds, namely L-Aspartic acid diethyl ester
hydrochloride and N-Acetyl-L-aspartic acid. It is imperative to handle Diethyl acetyl aspartate
with caution and to conduct a thorough risk assessment before commencing any work.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Diethyl acetyl aspartate. The
following procedures are designed to ensure a safe laboratory environment and proper
management of the chemical throughout its lifecycle.

Hazard Identification and Risk Assessment

Based on analogous compounds, Diethyl acetyl aspartate is anticipated to be a solid
substance. Potential hazards may include:

o Skin and Eye Irritation: Direct contact may cause irritation.[1][2]
o Respiratory Tract Irritation: Inhalation of dust particles may lead to respiratory discomfort.[1]

» Unknown Toxicological Properties: The toxicological profile of Diethyl acetyl aspartate has
not been fully investigated.[3]
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A comprehensive risk assessment should be performed before any handling, considering the
scale of the experiment and the potential for exposure.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

Diethyl acetyl aspartate.

Activity Required PPE

Receiving and Storage - Nitrile gloves- Laboratory coat

- Nitrile gloves- Laboratory coat- Safety glasses
Weighing and Aliquoting (in open air) with side shields- Particulate respirator (e.g.,

N95) if dust is generated

o _ - Nitrile gloves- Laboratory coat- Safety glasses
Handling in Solution o )
with side shields

- Nitrile gloves (double-gloving recommended)-
Spill CI Laboratory coat- Safety goggles or face shield-
ill Cleanu
P P Particulate respirator (if solid) or appropriate

vapor respirator (if in solution)

- Nitrile gloves- Laboratory coat- Safety glasses

Waste Disposal o ]
with side shields

Operational Plan: Step-by-Step Guidance

1. Receiving and Inspection:
» Upon receipt, inspect the container for any signs of damage or leakage.
 Verify that the container is properly labeled as "Diethyl acetyl aspartate” with its

corresponding CAS number (1069-39-2).
e Wear nitrile gloves and a lab coat during inspection.

2. Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]
o Keep away from strong oxidizing agents.[3]
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» Refrigerated storage may be required; consult the supplier's instructions.[3][5]
3. Handling and Use:

» All handling of solid Diethyl acetyl aspartate should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation of dust.[3]

e Avoid the formation of dust during handling.[3][5]

o Use appropriate PPE as outlined in the table above.

» Avoid contact with skin, eyes, and clothing.[3]

» After handling, wash hands thoroughly with soap and water.

4. Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.[3][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[3][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.[3][5]

e Spill:

o Evacuate the area and ensure adequate ventilation.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, labeled container for disposal.[3][5]

o For spills in solution, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

Disposal Plan

All waste containing Diethyl acetyl aspartate must be treated as chemical waste.
1. Waste Collection:

e Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed container.
o Collect all liquid waste in a separate, clearly labeled, and sealed container.
« Do not mix Diethyl acetyl aspartate waste with other incompatible waste streams.
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2. Disposal Procedure:

o Dispose of all waste in accordance with local, state, and federal regulations.
o Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.
o Chemical waste generators are responsible for the proper classification and disposal of their

waste.[6]

Visual Workflow for Handling Diethyl Acetyl
Aspartate

The following diagram illustrates the standard workflow for the safe handling of Diethyl acetyl

aspartate in a laboratory setting.
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Safe Handling Workflow for Diethyl Acetyl Aspartate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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